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Compound of Interest

Compound Name: 5-Methylfuran-2-boronic acid

Cat. No.: B151840

For Researchers, Scientists, and Drug Development Professionals

Introduction

The furan nucleus is a privileged scaffold in medicinal chemistry, forming the core of numerous
pharmacologically active compounds. Its unique electronic properties and ability to act as a
bioisostere for phenyl rings make it a valuable component in drug design. 5-Methylfuran-2-
boronic acid is a key building block for introducing the 5-methylfuran moiety into complex
organic molecules, particularly pharmaceutical intermediates. The most prominent application
of this reagent is in the palladium-catalyzed Suzuki-Miyaura cross-coupling reaction, a powerful
and versatile method for forging carbon-carbon bonds.[1] This reaction's tolerance of a wide
range of functional groups and relatively mild conditions makes it ideal for the late-stage
functionalization of drug candidates.[2]

Five-membered 2-heteroaromatic boronic acids, including furan derivatives, can be challenging
coupling partners due to their tendency to deboronate under basic conditions.[3][4] However,
recent advancements in catalyst and ligand design have enabled their efficient use in Suzuki-
Miyaura reactions, providing high yields of the desired biaryl products.[5] These notes provide
detailed protocols and data for the application of 5-Methylfuran-2-boronic acid in the
synthesis of 2-aryl-5-methylfurans, a common structural motif in drug discovery.

Core Application: Suzuki-Miyaura Cross-Coupling
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The Suzuki-Miyaura reaction is the cornerstone application for 5-Methylfuran-2-boronic acid
in pharmaceutical synthesis. It facilitates the coupling of the furan ring with various aryl or
heteroaryl halides (or triflates) to produce complex biaryl structures.

General Reaction Scheme

The general reaction involves the coupling of 5-Methylfuran-2-boronic acid with an aryl or
heteroaryl halide (Ar-X, where X = Br, |, Cl, or OTf) in the presence of a palladium catalyst and
a base.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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